![molecular formula C15H14ClN3O2 B2561040 N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide CAS No. 2415513-63-0](/img/structure/B2561040.png)
N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide, also known as CCPA, is a novel compound that has been extensively studied for its potential therapeutic applications in various diseases. CCPA belongs to the class of pyrimidine derivatives and has been identified as a potent and selective A1 adenosine receptor agonist.
Mechanism of Action
The mechanism of action of N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide involves the activation of A1 adenosine receptors, which are G protein-coupled receptors that are widely expressed in the body. Activation of A1 adenosine receptors leads to the inhibition of adenylate cyclase, resulting in a decrease in cyclic AMP levels. This, in turn, leads to the activation of various downstream signaling pathways, resulting in a wide range of biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the regulation of cardiovascular function, neurotransmission, and inflammation. This compound has been shown to reduce blood pressure, heart rate, and myocardial oxygen consumption, making it a potential therapeutic agent for the treatment of cardiovascular diseases. This compound has also been shown to have neuroprotective effects, reducing neuronal damage and promoting neuronal survival in various neurological disorders. Additionally, this compound has been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has several advantages for lab experiments, including its high selectivity and potency for A1 adenosine receptors, allowing for the specific activation of this receptor subtype. Additionally, this compound has been shown to have a long half-life, allowing for sustained activation of A1 adenosine receptors. However, this compound has several limitations for lab experiments, including its limited solubility in aqueous solutions, requiring the use of organic solvents for its administration.
Future Directions
There are several future directions for the study of N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide, including the development of novel analogs with improved pharmacokinetic properties and the identification of new therapeutic applications for this compound. Additionally, the development of new methods for the synthesis of this compound and its analogs may allow for the production of larger quantities of these compounds, facilitating their use in preclinical and clinical studies. Finally, the identification of new signaling pathways and molecular targets for this compound may provide new insights into the biological effects of this compound and its potential therapeutic applications.
Synthesis Methods
The synthesis of N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide involves a multi-step process that starts with the reaction of 5-chloro-2-methoxyaniline with cyclopropylamine to form N-(5-chloro-2-methoxyphenyl)cyclopropylamine. This intermediate is then reacted with ethyl cyanoacetate to form N-(5-chloro-2-methoxyphenyl)-6-cyclopropyl-2-oxo-1,2-dihydropyrimidine-4-carboxamide, which is then hydrolyzed to form this compound.
Scientific Research Applications
N-(5-Chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide has been studied extensively for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurological disorders, and cancer. A1 adenosine receptors are widely distributed in the body and play a critical role in regulating various physiological processes, including cardiovascular function, neurotransmission, and inflammation. This compound has been shown to selectively activate A1 adenosine receptors, resulting in a wide range of biological effects.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-6-cyclopropylpyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O2/c1-21-14-5-4-10(16)6-12(14)19-15(20)13-7-11(9-2-3-9)17-8-18-13/h4-9H,2-3H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQQJWHNMZISRGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=NC=NC(=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.